Cas no 2549032-09-7 (2-Cyclopropyl-4-[4-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]-6-methylpyrimidine)

• Product Name: 2-Cyclopropyl-4-[4-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]-6-methylpyrimidine
• CAS No: 2549032-09-7
• MF: C₁₇H₂₂N₆S
• MW: 342.461781024933
• CID: 5313997
• PubChem ID: 154582445
• Update Time: 2025-06-08

2-Cyclopropyl-4-[4-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropyl-4-[4-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)-1-piperazinyl]-6-methylpyrimidine
• F6788-0067
• 2-cyclopropyl-4-[4-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]-6-methylpyrimidine
• AKOS040729425
• 2549032-09-7
• 2-Cyclopropyl-4-[4-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]-6-methylpyrimidine

• Inchi： 1S/C17H22N6S/c1-11-10-14(19-15(18-11)12-2-3-12)22-6-8-23(9-7-22)17-20-16(21-24-17)13-4-5-13/h10,12-13H,2-9H2,1H3
• InChI Key： CYWPQUYOQPGZMS-UHFFFAOYSA-N
• SMILES： S1C(=NC(C2CC2)=N1)N1CCN(C2=CC(C)=NC(C3CC3)=N2)CC1

Computed Properties

• Exact Mass: 342.16266590g/mol
• Monoisotopic Mass: 342.16266590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 86.3Ų

Experimental Properties

• Density: 1.361±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 555.2±60.0 °C(Predicted)
• pka: 8.74±0.41(Predicted)

Additional information on 2-Cyclopropyl-4-[4-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]-6-methylpyrimidine

Professional Introduction to Compound with CAS No. 2549032-09-7 and Product Name: 2-Cyclopropyl-4-[4-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]-6-methylpyrimidine

Compound with the CAS number 2549032-09-7 and the product name 2-Cyclopropyl-4-[4-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]-6-methylpyrimidine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The structural complexity of this molecule, featuring a pyrimidine core linked to a cyclopropyl group and a piperazine moiety further substituted with a cyclopropyl-thiadiazole unit, makes it a subject of intense interest for medicinal chemists and pharmacologists.

The pyrimidine scaffold is a fundamental structural motif in many biologically active compounds, particularly in antiviral and anticancer agents. The presence of a methylpyrimidine group in this compound suggests potential interactions with biological targets such as enzymes and receptors, which are critical for drug efficacy. The cyclopropyl group is another key feature that often enhances the metabolic stability and binding affinity of small molecules.

One of the most compelling aspects of this compound is its connection to the thiadiazole ring system. Thiadiazoles are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and antitumor properties. The specific substitution pattern in this compound, particularly the linkage between the thiadiazole and piperazine moieties, is believed to modulate its pharmacological profile. This arrangement may confer selectivity for certain biological pathways, making it a promising candidate for further development.

Recent research in medicinal chemistry has highlighted the importance of rational drug design, where the structural features of a molecule are carefully tailored to optimize its interaction with biological targets. The 2-Cyclopropyl-4-[4-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]-6-methylpyrimidine structure exemplifies this approach by combining multiple pharmacophoric elements into a single framework. This strategy has been shown to enhance both potency and selectivity, reducing off-target effects and improving overall drug-like properties.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the cyclopropyl group at the 2-position of the pyrimidine ring is particularly challenging due to its strained three-membered ring structure. However, advances in synthetic methodologies have made it possible to incorporate cyclopropyl groups into complex molecules with increasing efficiency.

The role of computational chemistry in the design and optimization of such compounds cannot be overstated. Molecular modeling techniques allow researchers to predict how different structural modifications will affect the biological activity of a molecule. By simulating interactions between the compound and potential targets such as enzymes or receptors, scientists can identify optimal modifications before conducting costly wet-lab experiments.

In vitro studies have begun to elucidate the mechanism of action for 2-Cyclopropyl-4-[4-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]-6-methylpyrimidine. Initial results suggest that it may interact with proteins involved in cell signaling pathways relevant to diseases such as cancer and inflammation. The presence of both piperazine and thiadiazole moieties suggests potential dual-targeting capabilities, which could be exploited to develop combination therapies with enhanced efficacy.

The development of new drugs is often hampered by issues related to bioavailability and pharmacokinetics. The structural features of this compound have been designed with these considerations in mind. For instance, the cyclopropyl group can improve membrane permeability, while the pyrimidine core enhances solubility in water-based environments. These properties are crucial for ensuring that the compound reaches its target site in sufficient concentration to exert its therapeutic effect.

As research progresses, additional derivatives of this compound are being explored to further refine its pharmacological profile. By systematically varying substituents on different parts of the molecule, scientists can identify analogs with improved potency, selectivity, or reduced toxicity. This iterative process is central to modern drug discovery and development.

The potential applications of 2-Cyclopropyl-4-[4-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)piperazin-1-yl]-6-methylpyrimidine extend beyond traditional therapeutic areas. Its unique structure may also make it useful as an intermediate in the synthesis of other bioactive molecules or as a tool compound for studying biological pathways. Such versatility underscores the importance of investing in fundamental research that explores novel chemical entities.

In conclusion,2549032-09-7 represents an exciting example of how structural complexity can be leveraged to develop innovative therapeutics. Its combination of known pharmacophoric elements with novel substitutions positions it as a promising candidate for further investigation. As our understanding of biological systems continues to grow， compounds like this will play an increasingly important role in addressing complex diseases.